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Compound of Interest

Compound Name: 4-Methoxyphenol

Cat. No.: B1676288 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of 4-Methoxyphenol (CAS

No. 150-76-5), a versatile organic compound with significant applications in the

pharmaceutical, cosmetic, and polymer industries. This document details its chemical identity,

physicochemical properties, spectroscopic data, relevant experimental protocols, and key

biological activities, with a focus on its roles as a depigmenting agent and an anti-inflammatory

compound.

Chemical Identification and Synonyms
4-Methoxyphenol is a phenolic compound and a derivative of hydroquinone. Its unique

chemical structure contributes to its diverse applications.

CAS Number: 150-76-5[1]

Synonyms:

4-Hydroxyanisole[1][2][3][4]

Hydroquinone monomethyl ether[1][2][3][4][5]

MEHQ (Monomethyl ether of hydroquinone)[1][3][4]

p-Guaiacol[2][4]
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Mequinol[6][7]

1-Hydroxy-4-methoxybenzene[5]

p-Methoxyphenol[7]

4-MP[2][4]

HQMME[2][4]

MQ-F[2]

Physicochemical and Spectroscopic Data
The following tables summarize the key quantitative data for 4-Methoxyphenol, providing a

clear reference for its physical and chemical properties.

Table 1: Physicochemical Properties
Property Value Reference

Molecular Formula C₇H₈O₂ [1]

Molecular Weight 124.14 g/mol [1]

Appearance
White to off-white crystalline

solid or flakes
[1]

Melting Point 55-58 °C [1]

Boiling Point 243 °C [1]

Solubility

Soluble in water (40 g/L at

25°C), acetone, ethanol, ether,

and benzene.

[8]

Vapor Pressure <0.01 mmHg at 20 °C [9]

Vapor Density 4.3 (vs air) [9]

Table 2: Spectroscopic Data
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Spectroscopic Technique Key Data Points Reference

UV-Vis (in acidic mobile phase) λmax: 222 nm, 282 nm [1]

Infrared (IR)

Major peaks indicative of O-H,

C-H (aromatic and methyl), C-

O, and C=C (aromatic) bonds.

[10]

¹H NMR (in CDCl₃)

δ ~3.75 ppm (s, 3H, -OCH₃), δ

~5.62 ppm (s, 1H, -OH), δ

~6.77 ppm (m, 4H, Ar-H)

[6]

Table 3: Safety and Toxicity Data
Parameter Value Species Reference

Oral LD₅₀ 1600 - 1630 mg/kg Rat [11]

Dermal LD₅₀ > 2000 mg/kg Rabbit [11]

Hazard Statements

Harmful if swallowed.

May cause an allergic

skin reaction. Causes

serious eye irritation.

Harmful to aquatic life

with long lasting

effects.

[5][8]

Precautionary

Statements

Avoid breathing dust.

Wear protective

gloves/eye protection.

IF ON SKIN: Wash

with plenty of water. IF

IN EYES: Rinse

cautiously with water

for several minutes.

[8]

Experimental Protocols
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This section provides detailed methodologies for common analytical techniques used for the

characterization and quantification of 4-Methoxyphenol.

High-Performance Liquid Chromatography (HPLC) for
Quantification
This protocol is suitable for the determination of 4-Methoxyphenol in various matrices.

Instrumentation: A standard HPLC system equipped with a UV detector.

Column: Primesep 100, 4.6 x 150 mm, 5 µm particle size.[2]

Mobile Phase: An isocratic mixture of 10% Acetonitrile and 90% water containing 0.1%

sulfuric acid.[2]

Flow Rate: 1.0 mL/min.[2]

Detection: UV at 300 nm.[2]

Sample Preparation: Dissolve the sample in the mobile phase to a suitable concentration

(e.g., 1 mg/mL) and filter through a 0.45 µm syringe filter before injection.

Procedure:

Equilibrate the column with the mobile phase for at least 30 minutes or until a stable

baseline is achieved.

Inject a known volume of the prepared sample (e.g., 10 µL).

Run the analysis for a sufficient time to allow for the elution of the 4-Methoxyphenol peak.

Quantify the amount of 4-Methoxyphenol by comparing the peak area with that of a

standard of known concentration.

Gas Chromatography (GC) for Purity Analysis
This method is suitable for assessing the purity of 4-Methoxyphenol.
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Instrumentation: A gas chromatograph equipped with a Flame Ionization Detector (FID).[8]

Column: A capillary column suitable for polar compounds, such as a 5% diphenyl / 95%

dimethyl polysiloxane column.

Carrier Gas: Helium or Nitrogen at a constant flow rate.

Injector Temperature: 250 °C.

Detector Temperature: 300 °C.

Oven Temperature Program:

Initial temperature: 100 °C, hold for 2 minutes.

Ramp: Increase to 250 °C at a rate of 10 °C/min.

Final hold: Hold at 250 °C for 5 minutes.

Sample Preparation: Prepare a solution of 4-Methoxyphenol in a suitable solvent like

methanol or acetone (e.g., 1 mg/mL).

Procedure:

Inject a small volume of the prepared sample (e.g., 1 µL) into the GC.

Run the temperature program.

The purity is determined by the relative area of the 4-Methoxyphenol peak compared to

the total area of all peaks in the chromatogram.

Biological Activity and Signaling Pathways
4-Methoxyphenol exhibits significant biological activities, most notably as a skin depigmenting

agent and an anti-inflammatory compound.

Inhibition of Melanin Synthesis
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4-Methoxyphenol is a well-known inhibitor of melanogenesis, the process of melanin

production. Its primary mechanism of action is the inhibition of tyrosinase, the key enzyme in

this pathway.[2] It is believed to act either by competitive inhibition of melanin precursors or by

the oxidation of tyrosinase to cytotoxic products within melanocytes.[12]

Tyrosine L-DOPA
Tyrosinase

Dopaquinone
Tyrosinase
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Spontaneous
reactions

4-Methoxyphenol Tyrosinase
Inhibits

Click to download full resolution via product page

Figure 1. Inhibition of the melanin synthesis pathway by 4-Methoxyphenol.

Anti-inflammatory Activity
4-Methoxyphenol has demonstrated anti-inflammatory properties. While the precise

mechanisms are still under investigation, studies suggest it can inhibit the expression of pro-

inflammatory mediators. This may involve the modulation of key signaling pathways such as

STAT3 (Signal Transducer and Activator of Transcription 3) and NF-κB (Nuclear Factor kappa-

light-chain-enhancer of activated B cells), which are central regulators of the inflammatory

response.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b1676288?utm_src=pdf-body
https://sielc.com/hplc-method-hydroquinone-4-methoxyphenol
https://www.atamanchemicals.com/4-methoxyphenol_u33605/
https://www.benchchem.com/product/b1676288?utm_src=pdf-body-img
https://www.benchchem.com/product/b1676288?utm_src=pdf-body
https://www.benchchem.com/product/b1676288?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1676288?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cell Membrane

Receptor

IKK STAT3

Activates

Inflammatory Stimuli
(e.g., LPS, TNF-α)

IκBα

Phosphorylates

NF-κB

Releases

Nucleus

Translocates to

Pro-inflammatory Gene
Expression (iNOS, COX-2)

Induces

Translocates to

4-Methoxyphenol

Inhibits Inhibits

Click to download full resolution via product page

Figure 2. Potential anti-inflammatory mechanism of 4-Methoxyphenol.
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Applications
4-Methoxyphenol is utilized in a variety of industrial and commercial applications:

Dermatology and Cosmetics: As an active ingredient in topical drugs for skin depigmentation

to treat conditions like solar lentigines.[12]

Polymer Industry: As a polymerization inhibitor for monomers such as acrylates and styrene,

and as a stabilizer for chlorinated hydrocarbons and ethyl cellulose.

Chemical Synthesis: As an intermediate in the production of antioxidants (e.g., butylated

hydroxyanisole), pharmaceuticals, plasticizers, and dyestuffs.[12]

Conclusion
4-Methoxyphenol is a compound of significant interest to researchers and professionals in

drug development and chemical industries. Its well-characterized physicochemical properties,

established analytical methods, and defined biological activities, particularly its role as a

tyrosinase inhibitor and its anti-inflammatory potential, make it a valuable molecule for further

investigation and application. This guide provides a solid foundation of technical information to

support ongoing and future research endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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